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Abstract

Carasinol B is a naturally occurring stilbenoid tetramer, a class of polyphenolic compounds
known for their diverse biological activities. First identified in Caragana sinica and also found in
Carex humilis Leyss, this complex molecule has garnered interest for its potential
pharmacological applications. This document provides a detailed overview of the complete
chemical structure of Carasinol B, its physicochemical properties, and available experimental
data. While specific biological activities and associated signaling pathways for Carasinol B are
still under investigation, this guide consolidates the current knowledge and provides context
based on related stilbenoid compounds.

Chemical Structure and Identification

Carasinol B is a complex oligostilbene with a tetrameric structure composed of four resveratrol
units. Its systematic IUPAC name is 5-[(2S,3R,4S,5R)-4-[(2S,3S)-3-[(2R,3R)-3-(3,5-
dihydroxyphenyl)-6-hydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-1-benzofuran-4-yl]-6-hydroxy-2-
(4-hydroxyphenyl)-2,3-dihydro-1-benzofuran-4-yl]-2,5-bis(4-hydroxyphenyl)oxolan-3-
yllbenzene-1,3-diol[1].
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The chemical structure of Carasinol B is presented in Figure 1.

le=.Chemical structure of Carasinol B

Figure 1: Chemical Structure of Carasinol B.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of Carasinol B is
provided in Table 1. While literature mentions the use of 1D and 2D Nuclear Magnetic
Resonance (NMR) spectroscopy for the structural elucidation of Carasinol B, specific and
complete *H and 3C NMR data sets are not readily available in the public domain. The data
presented here are compiled from various chemical databases and publications.

Table 1. Quantitative Data for Carasinol B
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Property Value Source
Identifiers

CAS Number 777857-86-0 [1][2]
PubChem CID 11309056 [1]
Molecular Properties

Molecular Formula Cs6H44013 [1][2]
Molecular Weight 924.94 g/mol [2]
Exact Mass 924.27819145 Da [1]

Physicochemical Properties

Appearance Powder [3]
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]

Acetate, DMSO, Acetone

Topological Polar Surface Area

230 Az

[1]

Spectroscopic Data

Data not fully available.

1H NMR Mentioned in literature for [4]
structural confirmation.
Data not fully available.

13C NMR Mentioned in literature for [4]

structural confirmation.

Mass Spectrometry

HRESIMS data mentioned in

literature for structural

confirmation.

[4]

UV-Vis

UV spectra obtained in
absolute MeOH.

[4]

IR spectra obtained.

[4]
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Experimental Protocols

Acid-Catalyzed Epimerization of Kobophenol A to
Carasinol B

Carasinol B can be formed from its epimer, Kobophenol A, through an acid-catalyzed reaction.
This process is significant as it may mimic biotransformation in plants and metabolic processes
in animals[4][5].

Protocol:

A solution of Kobophenol A (92.4 mg, 0.1 mmol) is prepared in methanol (3.0 mL).
e To this solution, 0.01 M HCI (3.0 mL) is added at room temperature.

e The reaction mixture is then refluxed for 18 hours.

» Following reflux, the solvent is removed under reduced pressure.

e The resulting residue is dissolved in a methanol/water mixture (1:2, 1 mL).

e The dissolved residue is then subjected to column chromatography on an ODS-2 RP-18
column for purification, yielding Carasinol B as a pale yellow amorphous powder[4].

High-Performance Liquid Chromatography (HPLC) for
Quantification

Areversed-phase HPLC method has been developed for the simultaneous determination of
Carasinol B, Kobophenol A, and (+)-a-viniferin in Caragana sinica[1].

Methodology:
e Column: ODS-2 Hypersil C18 reversed-phase column (5 pm, 15 cm x 0.46 cm)

» Mobile Phase: A mixture of CH3CN/CH3zOH/NaOAc-HOAc buffer (pH 4.5, 0.02 M) in a ratio of
16:19:65 (v/iviv)

e Flow Rate: 1.0 mL/min
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o Detection Wavelength: 284 nm
e Column Temperature: 30 °C

« Injection Volume: 20 pL[4]

Biological Activity and Signaling Pathways

Specific biological activities and the modulation of signaling pathways by pure Carasinol B are
not yet extensively documented in published literature. However, the broader class of
stilbenoids, particularly those isolated from Caragana sinica, have demonstrated a range of
biological effects.

Oligomeric stilbenes from Caragana sinica have been reported to exhibit antioxidant and anti-
inflammatory properties. Furthermore, some stilbene tetramers from this plant have been
observed to stimulate the proliferation of cultured osteoblasts, suggesting a potential role in
bone health. It is plausible that Carasinol B contributes to these observed activities.

Given the lack of specific data for Carasinol B, a logical workflow for investigating its potential
biological activities would involve initial screening for antioxidant and anti-inflammatory effects,
followed by more specific assays based on the activities of related compounds, such as
osteoblast proliferation assays.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.mdpi.com/1420-3049/13/4/938
https://www.benchchem.com/product/b1247877?utm_src=pdf-body
https://www.benchchem.com/product/b1247877?utm_src=pdf-body
https://www.benchchem.com/product/b1247877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

4 Biological Activity Screening 3 Signaling Pathway Analysis Conclusion

Western Blot / qPCR for
key signaling proteins/genes

Elucidation of
Mechanism of Action

Vs M Osteoblast Proliferation
>
Synthesis/Isolation Assay (MTT Assay)
e Anti-inflammatory Assays
IFIPLS ezt (e.g., NO production in macrophages)

Isolation from
Caragana sinica

Acid-catalyzed epimerization
of Kobophenol A

-
- Antioxidant Assays
i (e.0. DPPH, ORAC)

AN

J/

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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B?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247877#what-is-the-complete-chemical-structure-
of-carasinol-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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